1h-Indazole-6-methanamine,1-(tetrahydro-2h-pyran-2-yl)-

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: [1-(oxan-2-yl)indazol-6-yl]methanamine
• InChI: InChI=1S/C13H17N3O/c14-8-10-4-5-11-9-15-16(12(11)7-10)13-3-1-2-6-17-13/h4-5,7,9,13H,1-3,6,8,14H2
• InChI Key: GPVUUKQSRJTLIV-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C=CC(=C3)CN)C=N2

Description

1h-Indazole-6-methanamine,1-(tetrahydro-2h-pyran-2-yl)- is a useful research compound. Its molecular formula is C13H17N3O and its molecular weight is 231.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indazole-6-methanamine,1-(tetrahydro-2h-pyran-2-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indazole-6-methanamine,1-(tetrahydro-2h-pyran-2-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of LiAlH4 (9 mL, 9 mmol, 1.0 M) in THF was added dropwise to a yellow solution of 6-(azidomethyl)-1-(2-tetrahydropyranyl)indazole (2.4 g, 9 mmol) (101) in THF (30 mL) at 0° C. The addition time was 10 minutes, and gas came out. After stirring at 0° C. for 1 hour, NaOH (1.0 m, 1.5 mL) was added. The reaction mixture was allowed to warm to room temperature. Ethyl acetate (100 mL) was added, and the suspension was filtered through (Celite). The filter cake was washed with an addition portion of ethyl acetate (40 mL). Combined organic layers were evaporated under vacuum to five essentially pure amine (2.1 g, 97%). MS (electrospray) 232.5 (M+1); 1H NMR (CDCl3) δ1.67 (m, 3H), 2.01 (m, 2H), 2.48 (m, 1H), 3.85 (m, 1H), 3.94 (m, 1H), 5.75 (d, 1H, J=9.4 Hz), 7.14 (d, 1H, J=8.4 Hz), 7.62 (s, 1H), 7.62 (d, 1H, J=8.4 Hz), 7.93 (s, 1H).